5-((4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one

• IUPAC Name: 5-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]sulfonyl-3-methyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C20H24N4O5S/c1-13-14(2)21-12-22-19(13)28-11-15-6-8-24(9-7-15)30(26,27)16-4-5-18-17(10-16)23(3)20(25)29-18/h4-5,10,12,15H,6-9,11H2,1-3H3
• InChI Key: OPLRFKSQSLYQPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OCC2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)OC(=O)N4C)C
• Molecular Formula: C20H24N4O5S
• Molecular Weight: 432.5 g/mol

Description

5-((4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)sulfonyl)-3-methylbenzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C20H24N4O5S and its molecular weight is 432.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activity Compounds with similar structural motifs have been synthesized and evaluated for their antiproliferative effects against human cancer cell lines. For instance, derivatives synthesized through nucleophilic substitution reactions showed good activity on various cell lines, highlighting the potential of these compounds as anticancer agents (Mallesha et al., 2012).

Antibacterial Applications Heterocyclic compounds containing sulfonamido moieties have been synthesized with the aim of developing new antibacterial agents. The synthesized compounds showed high activities, underscoring their potential utility in combating bacterial infections (Azab, Youssef, & El‐Bordany, 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to target theorexin receptors , specifically orexin-1 (OX1) and orexin-2 (OX2) receptor subtypes . These receptors are a family of G protein-coupled receptors expressed throughout the central nervous system .

Mode of Action

Compounds with similar structures have been found to act asantagonists to the orexin receptors . This means they bind to these receptors and inhibit their activity, which can lead to various downstream effects.

Biochemical Pathways

Orexin receptors are involved in the regulation of the sleep/wake cycle . Therefore, antagonizing these receptors could potentially affect this cycle and other related biochemical pathways.

Pharmacokinetics

A similar compound has been described as anorally active orexin antagonist , suggesting that it can be absorbed through the digestive tract.

Result of Action

The efficacy of a similar compound was demonstrated in mice in an in vivo study by using sleep parameter measurements . This suggests that the compound may have effects on sleep regulation.